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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)-4,5-dihydrooxazole

Cat. No.: B054324 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Pyridyl-oxazoline (PyOx) ligands are a versatile class of C1-symmetric, bidentate

ligands extensively used in asymmetric catalysis and the development of metal-based

therapeutics.[1][2] Their unique electronic and steric properties, arising from the combination of

a π-accepting pyridine ring and a σ-donating oxazoline moiety, allow for fine-tuning of the metal

center's reactivity and selectivity.[1] The synthesis of well-defined pyridyl-oxazoline metal

complexes is crucial for their application, and rigorous characterization is mandatory to

establish structure-activity relationships. These notes provide an overview of common

characterization techniques and detailed protocols for their implementation.

Logical Workflow for Characterization
The characterization of a newly synthesized pyridyl-oxazoline metal complex typically follows a

logical progression from initial confirmation of identity to detailed structural and electronic

analysis. The workflow ensures that the compound's composition, purity, connectivity, and

three-dimensional structure are unambiguously determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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